Cas no 1216816-26-0 (6-BroMo-4-chloro-2-chloroMethyl-quinazoline)

• Product Name: 6-BroMo-4-chloro-2-chloroMethyl-quinazoline
• CAS No: 1216816-26-0
• MF: C₉H₅BrCl₂N₂
• MW: 291.959398984909
• MDL: MFCD09746299
• CID: 4563402
• Update Time: 2025-05-19

6-BroMo-4-chloro-2-chloroMethyl-quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-BroMo-4-chloro-2-chloroMethyl-quinazoline

• MDL： MFCD09746299
• Inchi： 1S/C9H5BrCl2N2/c10-5-1-2-7-6(3-5)9(12)14-8(4-11)13-7/h1-3H,4H2
• InChI Key： YOIDABABTRGNNO-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C=C2)=C(Cl)N=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-BroMo-4-chloro-2-chloroMethyl-quinazoline

6-Bromo-4-chloro-2-chloromethyl-quinazoline (CAS No. 1216816-26-0)

6-Bromo-4-chloro-2-chloromethyl-quinazoline is a highly specialized organic compound with the CAS registry number 1216816-26-0. This compound belongs to the class of quinazolines, which are heterocyclic aromatic compounds with a nitrogen-containing ring structure. The presence of bromine and chlorine substituents at specific positions on the quinazoline ring imparts unique chemical and biological properties to this compound, making it a subject of interest in various research domains.

The molecular structure of 6-bromo-4-chloro-2-chloromethyl-quinazoline consists of a quinazoline core with substituents at positions 2, 4, and 6. The chlorine atom at position 4 and the bromine atom at position 6 contribute to the compound's electronic properties, while the chloromethyl group at position 2 introduces additional functional complexity. This combination of substituents makes the compound highly versatile in terms of reactivity and potential applications.

Recent studies have highlighted the potential of quinazoline derivatives in drug discovery, particularly in the development of anticancer agents. Researchers have explored the ability of 6-bromo-4-chloro-2-chloromethyl-quinazoline to inhibit key enzymes involved in cancer cell proliferation, such as tyrosine kinases and histone deacetylases. These findings suggest that this compound could serve as a lead molecule for designing more effective anti-cancer therapies.

In addition to its pharmacological applications, 6-bromo-4-chloro-2-chloromethyl-quinazoline has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel metalloorganic frameworks (MOFs). These frameworks have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 6-bromo-4-chloro-2-chloromethyl-quinazoline typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, understanding the fate and toxicity of 6-bromo-4-chloro-2-chloromethyl-quinaline is crucial for its safe handling and application. Studies have shown that this compound exhibits moderate biodegradability under specific environmental conditions, but further research is needed to assess its long-term impact on ecosystems.

In conclusion, 6-bromo-4-chloro-quinaline (CAS No. 1216816-) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with ongoing research into its biological and material applications, ensure that this compound will remain a focal point for future scientific exploration.